Cas no 2228413-57-6 (3-[5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl]propanenitrile)

• Product Name: 3-[5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl]propanenitrile
• CAS No: 2228413-57-6
• MF: C₈H₇ClF₃N₃
• MW: 237.609490633011
• CID: 5846584
• PubChem ID: 165690234
• Update Time: 2025-06-10

3-[5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl]propanenitrile Chemical and Physical Properties

Names and Identifiers

• 2228413-57-6
• 3-[5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl]propanenitrile
• EN300-1960695

• Inchi： 1S/C8H7ClF3N3/c1-15-7(9)5(3-2-4-13)6(14-15)8(10,11)12/h2-3H2,1H3
• InChI Key： PEBLSDJPZIZZJA-UHFFFAOYSA-N
• SMILES： ClC1=C(C(C(F)(F)F)=NN1C)CCC#N

Computed Properties

• Exact Mass: 237.0280594g/mol
• Monoisotopic Mass: 237.0280594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 41.6Ų

Additional information on 3-[5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl]propanenitrile

Introduction to 3-[5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl]propanenitrile (CAS No. 2228413-57-6)

3-[5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl]propanenitrile (CAS No. 2228413-57-6) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various applications, particularly in the development of novel therapeutic agents. This introduction aims to provide a comprehensive overview of the compound, including its chemical properties, synthesis methods, biological activities, and recent research advancements.

The chemical structure of 3-[5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl]propanenitrile is composed of a pyrazole ring substituted with a chlorine atom, a methyl group, and a trifluoromethyl group, along with a propionitrile moiety. The presence of these functional groups imparts distinct chemical and biological properties to the molecule. The pyrazole ring is known for its ability to form hydrogen bonds and interact with various biological targets, making it a valuable scaffold in drug design. The chlorine and trifluoromethyl substituents enhance the lipophilicity and metabolic stability of the compound, while the nitrile group provides additional reactivity and binding affinity.

The synthesis of 3-[5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl]propanenitrile has been reported using several methodologies. One common approach involves the reaction of 4-chloro-5-trifluoromethylpyrazole with an appropriate nitrile precursor in the presence of a suitable catalyst. This method typically yields high purity and good yields, making it suitable for large-scale production. Recent advancements in synthetic chemistry have also explored alternative routes to improve the efficiency and sustainability of the synthesis process, such as the use of green solvents and catalytic systems.

In terms of biological activities, 3-[5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl]propanenitrile has demonstrated significant potential as a pharmacological agent. Studies have shown that this compound exhibits potent inhibitory effects on specific enzymes and receptors involved in various disease pathways. For instance, it has been reported to inhibit the activity of certain kinases, which are key regulators of cellular signaling pathways implicated in cancer and inflammatory diseases. Additionally, the compound has shown promise as an antagonist of specific G protein-coupled receptors (GPCRs), which are important targets for treating neurological disorders.

The pharmacokinetic properties of 3-[5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl]propanenitrile have also been extensively studied. Research indicates that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are crucial for its therapeutic efficacy and safety. Its lipophilic nature facilitates good membrane permeability, while its metabolic stability ensures prolonged action in vivo. These properties make it an attractive candidate for further preclinical and clinical evaluation.

Recent studies have explored the potential applications of 3-[5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl]propanenitrile in various therapeutic areas. In oncology, this compound has shown promising antitumor activity against several cancer cell lines, including those resistant to conventional therapies. Its ability to target multiple signaling pathways makes it a potential candidate for combination therapy approaches. In neurology, preliminary studies suggest that the compound may have neuroprotective effects and could be beneficial in treating neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

The safety profile of 3-[5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl]propanenitrile is another critical aspect that has been investigated. Preclinical toxicology studies have indicated that the compound is well-tolerated at therapeutic doses with minimal adverse effects. However, further research is needed to fully understand its long-term safety and potential side effects in humans.

In conclusion, 3-[5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl]propanenitrile (CAS No. 2228413-57-6) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and favorable biological properties make it an attractive candidate for further development as a therapeutic agent. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical applications, paving the way for innovative treatments in various disease areas.